(1H-imidazol-2-ylmethyl)({2-[4-(2-pyridinyl)-1-piperazinyl]-3-pyridinyl}methyl)amine

• IUPAC Name: N-(1H-imidazol-2-ylmethyl)-1-[2-(4-pyridin-2-ylpiperazin-1-yl)pyridin-3-yl]methanamine
• InChI: InChI=1S/C19H23N7/c1-2-6-23-18(5-1)25-10-12-26(13-11-25)19-16(4-3-7-24-19)14-20-15-17-21-8-9-22-17/h1-9,20H,10-15H2,(H,21,22)
• InChI Key: UOICWVLWBXJNML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=C(C=CC=N3)CNCC4=NC=CN4
• Molecular Formula: C19H23N7
• Molecular Weight: 349.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Molecular Structure Analysis

The molecular structure of imidazole compounds can be analyzed using various methods. For example, the SMILES string and InChI key can provide information about the molecular structure.

Chemical Reactions Analysis

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole compounds can vary greatly depending on their specific structure and the biological system in which they are used.

Safety and Hazards

The safety and hazards of imidazole compounds can vary greatly depending on their specific structure. For example, some imidazole compounds may have hazard statements such as “Danger” and "H318".

Future Directions

The future directions of imidazole research could involve the development of novel methods for the regiocontrolled synthesis of substituted imidazoles. This is due to the preponderance of applications to which this important heterocycle is being deployed.